Cas no 2137565-84-3 (2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid
• CAS No: 2137565-84-3
• MF: C₁₆H₂₁N₃O₄
• MW: 319.355643987656
• CID: 6329896
• PubChem ID: 165495587
• Update Time: 2025-09-27

2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid
• 2137565-84-3
• 2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indazol-1-yl)butanoic acid
• EN300-1141037

• Inchi： 1S/C16H21N3O4/c1-10(19-12-8-6-5-7-11(12)9-17-19)13(14(20)21)18-15(22)23-16(2,3)4/h5-10,13H,1-4H3,(H,18,22)(H,20,21)
• InChI Key： BDHGKFGJHDEXKS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C2C=CC=CC=2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 319.15320616g/mol
• Monoisotopic Mass: 319.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid (CAS No. 2137565-84-3)

2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid, identified by its CAS number 2137565-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl group and an indazol-1-yl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The tert-butoxy carbonylamino functional group is a well-known protective group in peptide synthesis, where it serves to mask the amino group during synthetic procedures. This feature makes the compound particularly useful in the development of peptide mimetics and other protein-based therapeutics. Additionally, the indazol-1-yl substituent is a heterocyclic aromatic ring system that is frequently encountered in biologically active molecules. Indazoles have been extensively studied for their role in various pharmacological contexts, including antimicrobial, antiviral, and anticancer activities.

The combination of these structural elements in 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid suggests potential applications in multiple therapeutic areas. For instance, the indazole moiety may interact with biological targets such as enzymes or receptors, while the tert-butoxy carbonyl group provides stability and modularity for further chemical modifications. These characteristics make the compound a versatile building block for medicinal chemists seeking to design novel drug candidates.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the biological activity of complex molecules like 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid. By leveraging machine learning algorithms and high-throughput virtual screening, researchers can rapidly identify potential binding interactions with target proteins. This approach has been instrumental in accelerating the drug discovery process and has led to the identification of several promising candidates for further preclinical evaluation.

In particular, studies have shown that indazole derivatives exhibit inhibitory effects on various kinases and other enzymes involved in cancer progression. The structural motif present in 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid aligns well with known kinase inhibitors, suggesting that this compound may possess similar inhibitory activity. Further experimental validation is required to confirm these predictions, but the preliminary data are encouraging.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butoxy carbonyl group typically involves reductive amination or acylation reactions, while the attachment of the indazole ring can be achieved through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct complex molecular frameworks efficiently.

Once synthesized, the compound can be subjected to various biochemical assays to assess its activity against relevant targets. These assays may include enzyme inhibition studies, cell-based assays, and interaction studies using biophysical techniques such as surface plasmon resonance (SPR). The results from these experiments will provide critical insights into the potential therapeutic utility of 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid and guide subsequent optimization efforts.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic properties. Indazole derivatives, in particular, have been explored for their potential applications in treating neurological disorders, infectious diseases, and cancer. The structural features of 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid position it as a promising candidate for inclusion in such therapeutic strategies.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(1H-indazol-1-yl)butanoic acid (CAS No. 2137565-84-3) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural composition suggests biological activity against various targets, making it a valuable asset for drug discovery efforts. As computational methods continue to evolve and synthetic techniques advance, compounds like this one are likely to play an increasingly important role in developing novel therapeutics for human health.